Cas no 836610-96-9 (Benzonitrile, 4-nitro-2-(phenylsulfonyl)-)

836610-96-9 structure
Product name:Benzonitrile, 4-nitro-2-(phenylsulfonyl)-
CAS No:836610-96-9
MF:C13H8N2O4S
MW:288.278621673584
CID:1811112
Benzonitrile, 4-nitro-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-nitro-2-(phenylsulfonyl)-
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- Inchi: 1S/C13H8N2O4S/c14-9-10-6-7-11(15(16)17)8-13(10)20(18,19)12-4-2-1-3-5-12/h1-8H
- InChI Key: UJRVDEUZFXSUNS-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C([N+]([O-])=O)C=C1S(C1=CC=CC=C1)(=O)=O
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Melting Point: 144-147 °C(Solv: acetone (67-64-1); isopropanol (67-63-0))
- Boiling Point: 547.5±45.0 °C(Predicted)
Benzonitrile, 4-nitro-2-(phenylsulfonyl)- Related Literature
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1. Back matter
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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